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Compound of Interest

Compound Name: Luminol-13C4

CAS No.: 1189931-96-1

Cat. No.: B562460

Get Quote

Executive Safety Summary & Risk Profile
Compound: Luminol-13C4 (5-Amino-2,3-dihydro-1,4-phthalazinedione-13C4) CAS No:

1189931-96-1 (Labeled) / 521-31-3 (Unlabeled) Radioactivity Status:NON-RADIOACTIVE. This

is a stable isotope.[1]

While Luminol-13C4 shares the toxicity profile of unlabeled Luminol, its application as a high-

precision internal standard in LC-MS/MS introduces unique operational risks. The primary

hazard is not acute toxicity, but chemical irritation combined with solvent-mediated permeation.

Core Hazard Classifications (GHS/CLP)
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Hazard Type Code Description
Operational
Implication

Skin Irritation H315
Causes skin irritation.

[2][3][4]

Direct contact causes

dermatitis.

Eye Irritation H319
Causes serious eye

irritation.[4][5][6][7]

Dust/aerosol is highly

irritating to mucous

membranes.

STOT SE 3 H335
May cause respiratory

irritation.[5][6][7]

Inhalation of powder

must be prevented.[3]

[4][5][6]

Critical Expert Insight: The danger often lies in the solvent, not just the solute. Luminol-13C4 is

frequently dissolved in DMSO or Strong Bases (NaOH). DMSO is a permeation enhancer that

can carry the dissolved Luminol directly through the skin barrier and into the bloodstream.

Standard latex gloves are insufficient for DMSO handling.

Strategic PPE Selection: The "Double-Barrier"
Approach
Effective PPE for stable isotopes serves two purposes: protecting the scientist from the

chemical and protecting the expensive (> $500/mg) isotope from biological contamination (e.g.,

skin oils, moisture).

Hand Protection (Gloves)
Recommendation:100% Nitrile (Minimum thickness: 0.11 mm).

Why Nitrile? Nitrile offers superior chemical resistance to the bases (NaOH) often used to

solubilize Luminol.
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The DMSO Factor: If using DMSO as a carrier solvent, double-gloving is mandatory.

Inner Glove: Nitrile (Standard exam style).

Outer Glove: Nitrile (Long-cuff, chemically tested).[8]

Protocol: Immediately change outer gloves upon any splash. DMSO degrades nitrile

permeation time significantly (often <15 mins for thin gloves).

Respiratory Protection
Primary Control: Chemical Fume Hood (Certified). Secondary PPE: If weighing outside a hood

(not recommended) or in a shared space, use a NIOSH N95 or EN 149 FFP2 particulate

respirator.

Reasoning: Luminol is a fine, fluffy powder. Static electricity during weighing can cause

particle dispersal, leading to inhalation risks (H335).

Eye & Body Protection[2][5][6][8][9][10]
Eyes: Chemical splash goggles (indirect vented) are superior to safety glasses when

handling basic solutions (pH > 10).

Body: Lab coat with snap closures (cotton/polyester blend). Ensure wrist coverage to bridge

the gap with gloves.

Operational Workflow & PPE Protocol
This workflow integrates safety steps directly into the experimental procedure to ensure

compliance.

Phase 1: Preparation & Weighing
Objective: Prevent static dispersal and inhalation.

Environment: Activate Fume Hood. Verify airflow (face velocity 0.3–0.5 m/s).

Static Control: Use an anti-static gun or ionizer bar on the weighing boat. Luminol-13C4 is

prone to static cling.
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PPE Check: Don safety glasses and double nitrile gloves.

Action: Weigh the required mass into an amber vial (light sensitive).

Note: Do not return excess powder to the stock container to avoid cross-contamination.

Phase 2: Solubilization (The High-Risk Step)
Objective: Mitigate solvent permeation risks.

Solvent Choice:

Scenario A (NaOH): Corrosive.[2] Splash goggles required.

Scenario B (DMSO): Permeation hazard.[7][9] Check outer glove integrity.[7][9][10][11]

Mixing: Add solvent slowly. Vortex with the cap tightly sealed.

Safety Check: Never vortex an open container. Aerosolized DMSO/Luminol is a potent

respiratory irritant.

Phase 3: Disposal & Decontamination
Objective: Correct waste stream management.

Isotope Waste: Unless mixed with radioactive tracers, 13C is Chemical Waste, not

Radioactive Waste.

Labeling: Tag waste as "Non-Halogenated Organic Solvent + Luminol" (if DMSO used) or

"Basic Inorganic Solution" (if NaOH used).

Spill Cleanup:

Isolate the area.[4][6]

Cover with absorbent pads.

Clean surface with mild detergent and water (Luminol is water-soluble).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.flinnsci.com/sds_463-luminol/sds_463/
https://www.carlroth.com/medias/SDB-4203-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM4NTV8YXBwbGljYXRpb24vcGRmfGFESmhMMmcwTUM4NU1UZ3lNamcxTnpreE1qWXlMMU5FUWw4ME1qQXpYMDFVWDBWT0xuQmtaZ3xjODg5YzAxZDYzZTAxZmM4NWU0NmE3MTI5OWEwMTg2NDk4MmRkYWJlN2NlNDI3YmFmMjllZjhkNDc4YzhiZWI3
https://ehs.yale.edu/sites/default/files/files/radionuclides-handling-precautions.pdf
https://www.carlroth.com/medias/SDB-4203-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM4NTV8YXBwbGljYXRpb24vcGRmfGFESmhMMmcwTUM4NU1UZ3lNamcxTnpreE1qWXlMMU5FUWw4ME1qQXpYMDFVWDBWT0xuQmtaZ3xjODg5YzAxZDYzZTAxZmM4NWU0NmE3MTI5OWEwMTg2NDk4MmRkYWJlN2NlNDI3YmFmMjllZjhkNDc4YzhiZWI3
https://ehs.yale.edu/sites/default/files/files/radionuclides-handling-precautions.pdf
https://sc.edu/about/offices_and_divisions/ehs/documents/radiation_safety_precautions.pdf
https://miamioh.edu/finance-business/physical-facilities/safety/lab-safety/radiation-safety/manual/isotope-data.html
https://www.brecklandscientific.co.uk/user/MSDS/S0001491.pdf
https://www.edvotek.com/site/pdf/Luminol%20Stock%20Solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of pads in hazardous chemical waste.

Visualized Safety Logic
Diagram 1: PPE Decision Matrix Based on Solvent
This logic tree helps you select the correct glove configuration based on your specific

experimental conditions.

Start: Handling Luminol-13C4

Select State of Matter

Solid Powder (Weighing)

Dry

Liquid Solution

Dissolved

Standard Nitrile Gloves
(0.11mm) + Lab Coat

In Fume Hood Identify Solvent

Nitrile Gloves
+ Splash Goggles

Aqueous/Base (NaOH)

DOUBLE Nitrile Gloves
(Change immediately on splash)

Organic (DMSO/DMF)

Click to download full resolution via product page

Caption: Decision matrix for selecting glove type and eye protection based on the solvent

system used with Luminol-13C4.
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Diagram 2: Emergency Response Workflow
Immediate actions to take in case of exposure.

Exposure Incident Identify Type

Skin Contact
(Powder/Liquid)

Eye Contact

Inhalation

1. Remove Contaminated Clothing
2. Wash with Soap/Water (15 min)

1. Flush with Water (15 min)
2. Remove Contact Lenses

1. Move to Fresh Air
2. Seek Medical Advice if coughing

Report to EHS & Seek Medical Attention

Click to download full resolution via product page

Caption: Step-by-step emergency response protocol for skin, eye, and inhalation exposure to

Luminol-13C4.

Summary of Technical Specifications
Parameter Specification Notes

Glove Material Nitrile Rubber (NBR)

Latex is NOT recommended

due to poor organic solvent

resistance.

Glove Thickness ≥ 0.11 mm (Standard)
Use ≥ 0.2 mm for prolonged

immersion or cleanup.

Breakthrough Time > 480 min (Solid)
Drastically reduced (< 15 min)

if dissolved in DMSO.

Eye Protection ANSI Z87.1 / EN 166

Goggles required for liquid

handling; glasses okay for

powder.

Storage Amber Vial, -20°C
Protect from light to prevent

degradation (loss of signal).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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